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Executive Summary
Bis(2-fluoro-2,2-dinitroethyl) formal, commonly designated as FEFO, represents a critical

inflection point in the development of energetic plasticizers. Unlike its predecessors—primarily

nitrate esters like Nitroglycerin (NG) or Butanetriol Trinitrate (BTTN)—FEFO offers a unique

combination of high density (1.60 g/cm³), superior thermal stability, and positive oxygen

balance contribution.

This guide analyzes the historical genesis of FEFO, its chemical architecture, and its role in

modern Plastic Bonded Explosives (PBX) and LOVA (Low Vulnerability Ammunition)

propellants. It addresses the dichotomy of its application: while it provides unmatched

performance in specific impulse (

) and detonation velocity (

), its severe toxicity and cutaneous activity present significant handling challenges.
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Historical Genesis: The Quest for Stable Density
The development of FEFO emerged from the post-World War II requirement by the U.S. Navy

and Department of Energy (DOE) laboratories (specifically the Naval Ordnance Laboratory,

now NSWC) for oxidizers that could survive the thermal soak environments of high-speed

missiles.

The Nitrate Ester Limitation
In the 1940s and 50s, double-base propellants relied on Nitroglycerin (NG). While energetic,

NG suffered from:

Migration: Tendency to exude from the matrix.

Thermal Instability: Autocatalytic decomposition at elevated temperatures.

Sensitivity: High shock sensitivity.

The Fluoro-Nitro Solution (1960s-1970s)
Research shifted toward gem-dinitro compounds. The introduction of fluorine into the nitro-

aliphatic backbone was hypothesized to increase density and stability. The C-F bond is shorter

and stronger than C-H, leading to higher density and chemical resistance.

FEFO was synthesized as a solution to the "Plasticizer Dilemma": finding a liquid that is both

highly energetic and thermally stable. It became the standard-bearer for fluoronitro plasticizers,

eventually finding a home in strategic systems where performance outweighed cost and toxicity

concerns, such as the Trident missile program components and specific PBX formulations

(e.g., LX-19).

Chemical Architecture & Synthesis
FEFO is a formal derivative of 2-fluoro-2,2-dinitroethanol (FDNE). Its structure contains two

gem-dinitrofluoromethyl groups linked by a formaldehyde acetal bridge.

Molecular Structure
Formula:
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Key Moiety: The gem-dinitro (

) and fluoro groups provide the oxygen balance and density, while the formal linkage (

) imparts flexibility, lowering the glass transition temperature (

).

Synthesis Pathway (Technical Overview)
The industrial synthesis typically follows a multi-step pathway starting from nitroform or

dinitroethanol. A common route described in patent literature (e.g., US Patent 3,705,197)

involves the reaction of FDNE with formaldehyde in the presence of an acidic condensing

agent.

DOT Diagram: Synthesis Logic Flow
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Caption: Figure 1: Generalized synthesis pathway for FEFO from dinitroethanol precursors,

highlighting the critical fluorination and condensation stages.

Physicochemical Profile & Comparative Analysis
FEFO is often compared to BDNPA/F (a eutectic mixture of bis(2,2-dinitropropyl)acetal and

formal) and Nitroglycerin. FEFO excels in density and stability but fails in toxicity.

Table 1: Comparative Properties of Energetic
Plasticizers

Property FEFO BDNPA/F Nitroglycerin (NG)

Chemical Class Fluoro-nitro formal Nitro-acetal/formal Nitrate Ester

Density (g/cm³) 1.60 1.38 1.59

Melting Point (°C) ~14 (Supercools) -6 (Eutectic) 13

Thermal Stability
Excellent (>200°C

decomp)
Good Poor (Autocatalytic)

Oxygen Balance (%) -34.8 -60.0 +3.5

Toxicity High (Cutaneous) Low/Moderate
Moderate

(Vasodilator)

Primary Use
High-performance

PBX/Propellants

Low-sensitivity PBX,

Binders

Double-base

Propellants

Data Source: Synthesized from US Patent 3,705,197 and Gibbs, T.R., "LASL Explosive

Property Data".

Formulation Science: The Binder-Plasticizer
Interface
In modern formulations, FEFO is rarely used alone. It acts as a plasticizer for energetic binders

such as GAP (Glycidyl Azide Polymer) or PolyNIMMO.

The Mechanism of Action
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Viscosity Reduction: FEFO reduces the viscosity of the uncured polymer gumstock, allowing

for higher solids loading (HMX/CL-20 crystals).

Desensitization: By wetting the explosive crystals, it reduces friction sensitivity compared to

dry pressing.

Energetic Continuity: Unlike inert plasticizers (e.g., DOA), FEFO participates in the

detonation wave, maintaining the energy density of the formulation.

DOT Diagram: Formulation Logic
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Caption: Figure 2: The role of FEFO in modifying the rheology and final mechanical properties

of a cast-cured PBX system.

Experimental Protocol: Vacuum Stability Testing
For researchers developing FEFO-based formulations, the Vacuum Stability Test (STANAG

4556) is the primary self-validating protocol to ensure the plasticizer does not react adversely

with the binder or solids.

Protocol: Vacuum Stability Assessment
Objective: Determine the chemical compatibility of FEFO with a new binder system (e.g., GAP).

Sample Preparation:
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Mix: Prepare a 50:50 (by weight) mixture of FEFO and the Binder.

Reference: Prepare individual samples of pure FEFO and pure Binder.

Mass: Weigh 5.00 ± 0.01 g of each sample into glass heating tubes.

Instrumentation Setup:

Connect tubes to mercury manometers or pressure transducers.

Evacuate the system to a residual pressure of < 5 mmHg.

Thermal Soak:

Immerse the heating tubes in a heating block maintained at 100°C ± 0.5°C.

Duration: 48 continuous hours.

Data Acquisition:

Monitor pressure rise (

) continuously.

Calculate gas volume evolved (

) at STP.

Calculation (Self-Validation):

Calculate the Reactivity Volume (

):

Criteria:

If

, the mixture is Compatible.
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If

, the mixture is Moderately Incompatible.

If

, the mixture is Incompatible (Do not scale up).

Note: This protocol ensures that the formulation will not undergo catastrophic gassing or

decomposition during cure or storage.

Safety & Toxicology
Critical Warning: FEFO is a potent cutaneous toxin.

Mechanism: It penetrates the skin rapidly. Unlike NG, which causes vasodilation ("NG

headache"), FEFO causes direct tissue damage and severe irritation.

Handling:

Gloves: Standard nitrile is often insufficient for long durations. Double-gloving or Silver

Shield® laminates are recommended.

Engineering Controls: All handling must occur in a fume hood or glovebox.

Decontamination: Spills should be treated with an amine-based decon solution (e.g.,

ethanolamine/methanol) to degrade the fluoro-nitro functionality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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